Cas no 1704081-10-6 ((3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)sulfonyl)-4-methoxyphenyl)boronic acid)

• Product Name: (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)sulfonyl)-4-methoxyphenyl)boronic acid
• CAS No: 1704081-10-6
• MF: C₁₆H₂₅BN₂O₇S
• MW: 400.254903554916
• MDL: MFCD28805555
• CID: 4613100
• Update Time: 2025-05-25

(3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)sulfonyl)-4-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-((4-(tert-butoxycarbonyl)piperazin-1-yl)sulfonyl)-4-methoxyphenyl)boronic acid
• AM88383
• [3-({4-[(tert-butoxy)carbonyl]piperazin-1-yl}sulfonyl)-4-methoxyphenyl]boronic acid
• (3-((4-(t-Butoxycarbonyl)piperazin-1-yl)sulfonyl)-4-methoxyphenyl)boronic acid
• (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)sulfonyl)-4-methoxyphenyl)boronic acid

• MDL： MFCD28805555
• Inchi： 1S/C16H25BN2O7S/c1-16(2,3)26-15(20)18-7-9-19(10-8-18)27(23,24)14-11-12(17(21)22)5-6-13(14)25-4/h5-6,11,21-22H,7-10H2,1-4H3
• InChI Key： SKELWGXKWWICSI-UHFFFAOYSA-N
• SMILES： S(C1C=C(B(O)O)C=CC=1OC)(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 609
• Topological Polar Surface Area: 125

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)sulfonyl)-4-methoxyphenyl)boronic acid

Research Briefing on (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)sulfonyl)-4-methoxyphenyl)boronic acid (CAS: 1704081-10-6)

In recent years, boronic acid derivatives have gained significant attention in the field of chemical biology and medicinal chemistry due to their versatile applications in drug discovery, proteomics, and materials science. Among these, (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)sulfonyl)-4-methoxyphenyl)boronic acid (CAS: 1704081-10-6) has emerged as a key intermediate in the synthesis of biologically active compounds. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

The compound (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)sulfonyl)-4-methoxyphenyl)boronic acid is characterized by its unique structural features, including a boronic acid moiety, a sulfonyl linker, and a tert-butoxycarbonyl (Boc)-protected piperazine ring. These functional groups make it a valuable building block for the development of protease inhibitors, kinase inhibitors, and other small-molecule therapeutics. Recent studies have highlighted its role in Suzuki-Miyaura cross-coupling reactions, which are widely used in the construction of complex organic molecules for drug development.

One of the most notable applications of this compound is in the synthesis of targeted protein degraders, such as proteolysis-targeting chimeras (PROTACs). Researchers have utilized its boronic acid group to form reversible covalent bonds with specific amino acid residues in target proteins, enabling the selective degradation of disease-causing proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this approach in degrading oncogenic proteins in cancer cell lines, paving the way for novel therapeutic strategies.

In addition to its role in PROTACs, (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)sulfonyl)-4-methoxyphenyl)boronic acid has been employed in the development of fluorescent probes for imaging and diagnostics. Its ability to bind diols and other biologically relevant molecules has been exploited to design sensors for glucose detection and other metabolic markers. Recent advancements in this area have been documented in a 2024 publication in Analytical Chemistry, which reported the development of a highly sensitive probe for real-time monitoring of cellular glucose levels.

From a synthetic perspective, the compound has been optimized for improved stability and reactivity. A 2023 study in Organic Letters detailed a novel synthetic route that enhances the yield and purity of the compound, addressing previous challenges related to its scalability. This advancement is particularly significant for industrial applications, where large-scale production is often required.

Looking ahead, the potential therapeutic applications of (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)sulfonyl)-4-methoxyphenyl)boronic acid are vast. Ongoing research is exploring its use in neurodegenerative diseases, where its ability to modulate protein-protein interactions could offer new treatment avenues. Furthermore, its role in the development of next-generation antibiotics is under investigation, with preliminary results showing promise against drug-resistant bacterial strains.

In conclusion, (3-((4-(Tert-butoxycarbonyl)piperazin-1-yl)sulfonyl)-4-methoxyphenyl)boronic acid (CAS: 1704081-10-6) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural properties and broad applicability make it a focal point of contemporary research. As new studies continue to uncover its potential, this compound is poised to play a pivotal role in the development of innovative therapies and diagnostic tools.